2-{[3-(4-bromophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(5-chloro-2,4-dimethoxyphenyl)acetamide

Specification

• CAS No.: 899918-20-8
• Molecular Formula: C24H25BrClN3O3S
• Molecular Weight: 550.9
• IUPAC Name: 2-[[2-(4-bromophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(5-chloro-2,4-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C24H25BrClN3O3S/c1-31-19-13-20(32-2)18(12-17(19)26)27-21(30)14-33-23-22(15-6-8-16(25)9-7-15)28-24(29-23)10-4-3-5-11-24/h6-9,12-13H,3-5,10-11,14H2,1-2H3,(H,27,30)
• Standard InChI Key: WWQIYXXHQWWZTE-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=O)CSC2=NC3(CCCCC3)N=C2C4=CC=C(C=C4)Br)Cl)OC

Introduction

The compound 2-{[3-(4-bromophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(5-chloro-2,4-dimethoxyphenyl)acetamide is a complex organic molecule featuring a spirocyclic structure, which is a characteristic of many bioactive compounds. This compound belongs to the class of heterocyclic compounds due to the presence of nitrogen atoms in its structure. It also contains halogen substituents (bromine and chlorine), which are significant for its biological activity. The sulfanyl group further categorizes it as a thioether derivative.

Synthesis

The synthesis of such complex organic compounds typically involves multiple steps, integrating various organic reactions. Key methods may include:

• Reaction Conditions: Controlled temperatures, inert atmospheres to prevent oxidation, and the use of catalysts to enhance yields.

• Advanced Techniques: High-throughput screening for catalyst optimization may be applied in industrial settings.

Biological Activity

Compounds with similar structures often exhibit significant biological activities, including anti-cancer and anti-inflammatory effects. The mechanism of action may involve interaction with specific biological targets such as enzymes or receptors involved in cellular signaling pathways.

Research Findings

While specific research findings on 2-{[3-(4-bromophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(5-chloro-2,4-dimethoxyphenyl)acetamide are not available, compounds with similar structures have shown promise in various therapeutic areas. For instance, related compounds have been studied for their potential as antimicrobial and anticancer agents.

Applications in Research

This compound represents a valuable tool for researchers exploring novel therapeutic strategies and understanding complex biological systems. Its unique structure and potential biological activities make it an interesting candidate for further study.

Data Tables

Given the lack of specific data on this compound, we can consider a general table for similar compounds:

Compound	Molecular Formula	Molecular Weight	Biological Activity
N-(4-Bromophenyl)-2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-YL]sulfanyl}acetamide	C22H21BrClN3OS	Not specified	Anti-cancer, Anti-inflammatory
2-{[3-(4-bromophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide	C23H24BrN3O2S	486.4 g/mol	Anti-cancer, Anti-inflammatory